Cas no 1804834-44-3 (Methyl 5-(chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 5-(chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804834-44-3
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4832248
• Update Time: 2025-06-08

Methyl 5-(chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H7ClF3NO4/c1-17-8(16)5-6(18-9(11,12)13)4(2-10)3-14-7(5)15/h3H,2H2,1H3,(H,14,15)
• InChI Key： WEVXRCJRAXLDGR-UHFFFAOYSA-N
• SMILES： ClCC1=CNC(C(C(=O)OC)=C1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 442
• XLogP3: 1.1
• Topological Polar Surface Area: 64.599

Additional information on Methyl 5-(chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 5-(chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804834-44-3): A Comprehensive Overview

Methyl 5-(chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate, identified by its CAS number 1804834-44-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a promising candidate for various biochemical applications.

The molecular framework of Methyl 5-(chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate incorporates several key features that contribute to its versatility. The presence of a chloromethyl group at the 5-position of the pyridine ring introduces reactivity that is highly useful in synthetic chemistry, enabling the formation of diverse derivatives through nucleophilic substitution reactions. Additionally, the hydroxyl group at the 2-position and the trifluoromethoxy group at the 4-position contribute to the compound's overall electronic properties, influencing its interactions with biological targets.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. The structural motif of Methyl 5-(chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate aligns well with this trend, as it combines elements known to enhance binding affinity and metabolic stability. This has led to extensive exploration in both academic and industrial research settings, where such compounds are being evaluated for their potential in drug discovery.

One of the most compelling aspects of Methyl 5-(chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate is its utility as a building block in the synthesis of more complex molecules. The chloromethyl group, in particular, serves as a versatile handle for further functionalization, allowing researchers to introduce additional pharmacophores or modify existing ones. This flexibility has been leveraged in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

The trifluoromethoxy group is another critical feature that enhances the pharmacological profile of this compound. Fluoro-substituted molecules are well-documented for their improved bioavailability and resistance to metabolic degradation. This property has made pyridine derivatives containing trifluoromethoxy groups particularly attractive for drug development, as they often exhibit enhanced binding affinity and prolonged half-life in vivo.

Recent studies have highlighted the potential of Methyl 5-(chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate in modulating key biological pathways. For instance, preliminary investigations suggest that this compound may interact with enzymes and receptors involved in signal transduction and inflammation. These interactions could lead to therapeutic effects that are relevant to conditions such as arthritis and certain types of cancer. While further research is needed to fully elucidate its mechanism of action, these findings underscore the compound's promise as a lead molecule for drug development.

The synthesis of Methyl 5-(chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions is essential to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to achieve this goal. These methods not only enhance efficiency but also allow for greater scalability, making it feasible to produce sufficient quantities for preclinical studies.

In conclusion, Methyl 5-(chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most pressing health challenges faced by society today.